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Compound of Interest

Compound Name:
2-(2-Fluoro-5-

methylphenyl)propan-2-ol

Cat. No.: B13503351

Get Quote

CAS Registry Number: 1343867-43-5 Formula: C₁₀H₁₃FO Molecular Weight: 168.21 g/mol [1]

Executive Summary
This technical guide details the synthesis of 2-(2-Fluoro-5-methylphenyl)propan-2-ol, a
tertiary benzylic alcohol frequently utilized as a structural motif in medicinal chemistry,

particularly in the development of kinase inhibitors (e.g., KRAS or EGFR inhibitors) where the

ortho-fluoro group provides metabolic stability and conformational locking.[1]

The synthesis is approached through two primary routes based on the availability of

precursors:

Route A (Preferred): Nucleophilic addition of methylmagnesium bromide (MeMgBr) to methyl

2-fluoro-5-methylbenzoate (or the corresponding acetophenone).[1]

Route B (Alternative): Grignard formation from 3-bromo-4-fluorotoluene followed by addition

to acetone.[1]
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Key Technical Insight: The presence of the ortho-fluorine atom exerts an electronic effect that

stabilizes the benzylic cation character during ionization but can also facilitate chelation with

magnesium species during the Grignard reaction, potentially accelerating the addition rate

compared to non-fluorinated analogs.

Retrosynthetic Analysis
The construction of the tertiary alcohol moiety is best visualized through the disconnection of

the carbon-carbon bonds adjacent to the hydroxyl group.
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Figure 1: Retrosynthetic disassembly of the target molecule showing three viable pathways.[1]

Primary Protocol: Double Grignard Addition to Ester
This route is preferred for scale-up as 2-Fluoro-5-methylbenzoic acid (CAS 321-12-0) is a

stable, inexpensive solid starting material that is easily esterified. The subsequent double

addition of MeMgBr is a "one-pot" transformation from the ester.[1]
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Reaction Scheme[1][2][3][4][5]
Esterification: Acid + MeOH (H₂SO₄ cat.) → Methyl Ester[1][2]

Grignard Addition: Methyl Ester + 3.0 eq MeMgBr → Target Alcohol[3]

Reagents & Stoichiometry[1][7][8]
Reagent MW ( g/mol ) Equiv.[4] Role

Methyl 2-fluoro-5-

methylbenzoate
168.16 1.0 Limiting Reagent

Methylmagnesium

Bromide (3M in Et₂O)
119.24 3.2 Nucleophile

Tetrahydrofuran (THF) 72.11 10-15 V Solvent (Anhydrous)

Ammonium Chloride

(sat.[1] aq.)
53.49 Excess Quench

Step-by-Step Methodology
Step 1: Preparation of the Ester (if not purchased)

Dissolve 2-Fluoro-5-methylbenzoic acid (10.0 g) in Methanol (100 mL).

Add conc.[1][5] H₂SO₄ (1.0 mL) dropwise.

Reflux for 4 hours (monitor by TLC for disappearance of acid).

Concentrate in vacuo, dilute with EtOAc, wash with sat. NaHCO₃, dry over MgSO₄, and

concentrate.[6] Yield is typically >95%.[1]

Step 2: Grignard Addition (The Critical Step)
Setup: Oven-dry a 3-neck round-bottom flask, equipped with a magnetic stir bar, addition

funnel, and nitrogen inlet.

Solvent: Charge the flask with the methyl ester (1.0 eq) and anhydrous THF (0.5 M

concentration relative to ester). Cool to 0°C in an ice bath.
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Expert Note: While -78°C is standard for ketones, esters are less reactive.[1] Starting at

0°C ensures initiation, though cooling to -78°C is safer if working on >50g scale to manage

exotherm.[1]

Addition: Transfer MeMgBr solution (3.2 eq) to the addition funnel under nitrogen. Add

dropwise over 30–45 minutes.[1]

Observation: A white precipitate (magnesium alkoxide salts) will form. The solution may

turn slightly yellow/brown.

Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (RT).

Stir for 2–3 hours.

Monitoring: Check by TLC (Hexane/EtOAc 4:1). The intermediate ketone (acetophenone)

is rarely seen as it is more reactive than the ester.

Quench: Cool the flask back to 0°C. Very slowly add saturated aqueous NH₄Cl.

Safety: This step is highly exothermic.[1] Methane gas is evolved.[1] Ensure good venting.

Workup: Dilute with Ethyl Acetate. Separate phases. Extract the aqueous layer 2x with

EtOAc. Combine organics, wash with Brine, dry over Na₂SO₄, and filter.

Purification: Concentrate to yield a pale yellow oil. If purity is <95%, purify via silica gel flash

chromatography (Gradient: 0% → 20% EtOAc in Hexanes).

Alternative Protocol: Inverse Addition (Aryl Halide
Route)
Use this route if 2-Fluoro-5-methylbromobenzene is the available stock.[1]

Workflow[1][2][4][5][7][10]
Grignard Formation: Aryl Bromide + Mg → Aryl-MgBr[1]

Addition: Aryl-MgBr + Acetone → Target Alcohol[1]
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Detailed Methodology
Activation: In a dry flask under N₂, add Magnesium turnings (1.1 eq) and a crystal of Iodine.

Flame dry gently to sublime iodine (activates Mg surface).

Initiation: Add 10% of the Aryl Bromide solution in THF. Heat gently until the solution

becomes turbid and begins to boil (initiation).

Formation: Add the remaining Aryl Bromide dropwise to maintain a gentle reflux. Stir for 1

hour after addition.

Addition to Acetone: Cool the Grignard solution to 0°C. Add dry Acetone (1.2 eq) dropwise.

Note: Acetone must be strictly anhydrous (dry over CaSO₄ or molecular sieves) to prevent

quenching the Grignard.

Workup: Quench with NH₄Cl and extract as described in Route A.

Mechanism & Chemical Logic
The transformation follows a nucleophilic acyl substitution followed by a nucleophilic addition.
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Figure 2: Sequential addition mechanism. The ketone intermediate is more electrophilic than

the ester, preventing isolation of the ketone under these conditions.

The "Ortho-Fluoro" Effect
The fluorine atom at the 2-position (ortho) is critical.[1]
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Inductive Effect (-I): Fluorine pulls electron density from the ring, making the carbonyl carbon

(in the ester/ketone) slightly more electrophilic, potentially increasing reaction speed.

Chelation: The lone pairs on fluorine can coordinate with the Magnesium atom of the

Grignard reagent. This forms a cyclic 6-membered transition state (Mg-O-C-C-C-F) that can

direct the nucleophile and stabilize the intermediate alkoxide.[1]

Analytical Characterization (Expected Data)
Verify the product identity using Proton NMR (¹H NMR) and Mass Spectrometry.

¹H NMR (400 MHz, CDCl₃):

δ 7.20–6.80 (m, 3H): Aromatic protons. Look for the specific splitting pattern of a 1,2,4-

substituted benzene. The proton ortho to the methyl but meta to fluorine will appear as a

doublet or singlet.

δ 2.30 (s, 3H): Aryl-Methyl group (Ar-CH₃).[1]

δ 1.62 (s, 6H): Geminal dimethyl group (C(CH₃)₂OH). This singlet is diagnostic of the

tertiary alcohol formation.

δ 1.80 (br s, 1H): Hydroxyl proton (exchangeable with D₂O).

MS (ESI):

Parent ion [M+H]⁺ is often weak for tertiary alcohols due to easy dehydration.

Look for [M-H₂O+H]⁺ (loss of water) peak at m/z ~151.2.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield Moisture in THF/Acetone

Redistill THF over

Na/Benzophenone or use

molecular sieves.

Unreacted Ester Old Grignard Reagent
Titrate MeMgBr before use or

use a fresh bottle.[1]

Side Product: Alkene Acidic Workup too harsh

Tertiary alcohols eliminate

easily.[1] Use saturated NH₄Cl

(mild) instead of HCl for

quenching.

Waxy Solid Impurities

Recrystallize from

Hexane/Pentane at -20°C if

the oil refuses to solidify.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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